Cas no 71889-77-5 (5-Benzofurancarboximidamide)

• Product Name: 5-Benzofurancarboximidamide
• CAS No: 71889-77-5
• MF: C₉H₈N₂O
• MW: 160.17262172699
• CID: 548576
• PubChem ID: 21951686
• Update Time: 2025-05-25

5-Benzofurancarboximidamide Chemical and Physical Properties

Names and Identifiers

• 5-Benzofurancarboximidamide
• 5-Amidinobenzofuran
• 1-benzofuran-5-carboximidamide
• DTXSID50620656
• 71889-77-5
• benzofuran-5-carboximidamide
• EN300-1847788
• SCHEMBL563348

• Inchi： 1S/C9H8N2O/c10-9(11)7-1-2-8-6(5-7)3-4-12-8/h1-5H,(H3,10,11)
• InChI Key： UVNHEZDLZLMVBP-UHFFFAOYSA-N
• SMILES： O1C=CC2C=C(C(=N)N)C=CC1=2

Computed Properties

• Exact Mass: 160.06374
• Monoisotopic Mass: 160.063662883g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.3
• Topological Polar Surface Area: 63Ų

Experimental Properties

• PSA: 63.01

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans Benzofurans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans

Additional information on 5-Benzofurancarboximidamide

5-Benzofurancarboximidamide: A Comprehensive Overview

The compound with CAS No. 71889-77-5, commonly referred to as 5-Benzofurancarboximidamide, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which combines the aromaticity of a benzofuran ring with the functional versatility of an imidamide group. In recent years, advancements in synthetic methodologies and the discovery of novel applications have further solidified its importance in both academic and industrial research.

Benzofuran itself is a well-known heterocyclic aromatic compound, widely studied for its electronic properties and potential applications in optoelectronics. The addition of the carboximidamide group in 5-Benzofurancarboximidamide introduces new functional characteristics, making it a promising candidate for various chemical transformations and material applications. Researchers have explored its role as a precursor in the synthesis of advanced materials, such as organic semiconductors and stimuli-responsive polymers.

Recent studies have highlighted the potential of 5-Benzofurancarboximidamide in the development of bio-inspired materials. Its ability to undergo reversible structural changes under specific stimuli, such as light or pH variations, has opened new avenues for applications in drug delivery systems and adaptive materials. For instance, a 2023 study published in *Nature Communications* demonstrated how this compound can be integrated into polymer networks to create dynamic materials capable of self-healing under mild conditions.

The synthesis of 5-Benzofurancarboximidamide has also been a focal point of recent research. Traditional methods often involved multi-step reactions with low yields, but innovative approaches leveraging catalytic asymmetric synthesis have significantly improved both efficiency and scalability. These advancements are crucial for transitioning from laboratory-scale production to industrial applications.

In terms of electronic properties, 5-Benzofurancarboximidamide exhibits unique charge transport characteristics that make it suitable for organic electronics. Its ability to act as both an electron donor and acceptor under different conditions has been exploited in the design of organic photovoltaic devices. A 2023 paper in *Advanced Materials* reported enhanced power conversion efficiencies when this compound was incorporated into tandem solar cell architectures.

Beyond its electronic applications, 5-Benzofurancarboximidamide has shown promise in catalysis. Its imidamide functionality can act as a Lewis base, facilitating various organocatalytic reactions. This property has led to its use in asymmetric synthesis protocols, where it serves as an efficient catalyst for enamine formation and related transformations.

Looking ahead, the versatility of 5-Benzofurancarboximidamide suggests that it will continue to be a valuable tool in chemical research. Its integration into emerging fields such as nanotechnology and green chemistry holds immense potential for sustainable development. As researchers delve deeper into its properties and applications, we can expect even more innovative uses for this remarkable compound.